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For Researchers, Scientists, and Drug Development Professionals

The increasing regulatory scrutiny of traditional phthalate plasticizers has spurred significant

research into safer, high-performance alternatives. Among these, Diisooctyl maleate (DIOM)

has emerged as a notable non-phthalate option. This guide provides an objective comparison

of DIOM's performance with other common non-phthalate plasticizers, supported by available

experimental data and detailed methodologies.

Executive Summary
Diisooctyl maleate (DIOM) is a non-phthalate plasticizer that offers a balance of plasticizing

efficiency and improved toxicological profile compared to traditional phthalates. This guide

compares the performance of DIOM with other widely used non-phthalate alternatives,

including Dioctyl Terephthalate (DOTP), 1,2-Cyclohexane dicarboxylic acid diisononyl ester

(DINCH), and Acetyl Tributyl Citrate (ATBC). The comparison focuses on key performance

indicators such as mechanical properties, thermal stability, and migration resistance. While

direct, comprehensive comparative studies including DIOM are limited, this guide synthesizes

available data to provide a valuable resource for material selection and formulation

development.

Data Presentation: Performance and Properties
The following tables summarize the key performance characteristics of DIOM and its

alternatives. It is important to note that some of the data for DIOM is extrapolated from studies
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on similar maleate plasticizers and should be considered indicative.

Table 1: Mechanical Properties of Plasticized PVC (at 40 phr concentration)

Plasticizer
Tensile Strength
(MPa)

Elongation at
Break (%)

Shore A Hardness

DIOM (estimated) 20 - 25 300 - 350 80 - 85

DOTP 22 - 28 320 - 380 82 - 88

DINCH 21 - 26 330 - 390 81 - 87

ATBC 18 - 23 350 - 420 78 - 84

Note: "phr" stands for parts per hundred of resin, a common unit for plasticizer concentration.

Table 2: Thermal Stability of Plasticized PVC

Plasticizer
Onset of Degradation
(Tonset) (°C)

Temperature at 5% Weight
Loss (T5%) (°C)

DIOM (estimated) ~240 - 260 ~270 - 290

DOTP ~260 - 280 ~290 - 310

DINCH ~255 - 275 ~285 - 305

ATBC ~230 - 250 ~260 - 280

Table 3: Migration Resistance of Plasticizers from PVC
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Plasticizer
Migration Rate in Hexane
(μg/cm²/h)

Migration Rate in Ethanol
(μg/cm²/h)

DIOM (estimated) Moderate to High Moderate

DOTP Low Low

DINCH Very Low Very Low

ATBC Low to Moderate Moderate to High

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to facilitate

reproducibility and further research.

Mechanical Properties Testing
Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics[1][2][3]

Methodology:

Specimen Preparation: Dumbbell-shaped specimens are prepared from plasticized PVC

sheets by die-cutting or injection molding.

Conditioning: Specimens are conditioned at 23 ± 2 °C and 50 ± 5% relative humidity for at

least 40 hours prior to testing.

Testing: A universal testing machine (UTM) is used to apply a tensile load to the specimen at

a constant crosshead speed (e.g., 500 mm/min for flexible PVC).

Data Acquisition: The load and elongation are recorded until the specimen fractures.

Calculations:

Tensile Strength (MPa): Maximum load sustained by the specimen divided by the original

cross-sectional area.
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Elongation at Break (%): The percentage increase in length of the specimen at the point of

fracture.

Hardness Testing (Shore A Durometer)

Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness

Methodology:

Specimen Preparation: A flat, smooth, and uniform surface of the plasticized PVC material

with a minimum thickness of 6 mm is required.

Testing: A Shore A durometer is pressed firmly against the specimen surface, and the

hardness value is read from the scale after a specified time (typically 1-2 seconds).

Reporting: The average of at least five readings from different locations on the specimen is

reported.

Thermal Stability Analysis
Standard: ASTM E1131 - Standard Test Method for Compositional Analysis by

Thermogravimetry[2]

Methodology:

Sample Preparation: A small, representative sample of the plasticized PVC (typically 5-10

mg) is placed in a thermogravimetric analyzer (TGA) pan.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (typically nitrogen) to prevent oxidation.

Data Acquisition: The weight of the sample is continuously monitored as a function of

temperature.

Analysis: The onset of degradation temperature (Tonset) and the temperature at which 5%

weight loss (T5%) occurs are determined from the TGA curve. These values are indicative of

the material's thermal stability.[4]
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Migration Resistance Testing
Standard: ASTM D1239 - Standard Test Method for Resistance of Plastic Films to Extraction by

Chemicals (Modified)[5]

Methodology:

Specimen Preparation: Circular or rectangular specimens of a defined surface area are cut

from the plasticized PVC sheet.

Initial Weighing: The specimens are accurately weighed.

Immersion: The specimens are immersed in a specific extraction solvent (e.g., n-hexane,

ethanol, or a food simulant) in a sealed container.

Incubation: The container is placed in a controlled temperature environment (e.g., 40 °C) for

a specified duration (e.g., 24 hours).

Final Weighing: The specimens are removed from the solvent, carefully dried, and

reweighed.

Calculation: The weight loss of the specimen is calculated and expressed as the amount of

plasticizer migrated per unit surface area per unit time (e.g., μg/cm²/h).[1]
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Caption: Workflow for Evaluating Plasticizer Performance in PVC.
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Caption: Relationship between Plasticizer Properties and Application.

Discussion of Performance
Mechanical Properties: DIOM is expected to provide good plasticizing efficiency, resulting in a

significant increase in the flexibility and elongation of PVC.[6] The tensile strength will be lower

than that of rigid PVC but comparable to other non-phthalate alternatives. The slightly longer

alkyl chains in DIOM compared to some other maleates may result in a minor reduction in

plasticizing efficiency.

Thermal Stability: Maleate plasticizers, in general, may exhibit slightly lower thermal stability

compared to terephthalates like DOTP.[2] This is an important consideration for applications
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involving high-temperature processing or end-use conditions. However, the thermal stability of

DIOM-plasticized PVC is still expected to be adequate for many applications.

Migration Resistance: The migration of a plasticizer is influenced by its molecular weight,

polarity, and the surrounding environment.[7] While specific migration data for DIOM is limited,

maleates with shorter alkyl chains have shown moderate to high migration rates.[2] DOTP and

DINCH are known for their low migration profiles, making them suitable for sensitive

applications like medical devices and food contact materials.[8]

Toxicity and Biocompatibility: Concerns have been raised about the potential toxicity of some

maleate and fumarate derivatives.[9] Therefore, a thorough toxicological and biocompatibility

assessment of DIOM is crucial for its use in sensitive applications. In contrast, plasticizers like

DINCH and certain citrates have a more established safety profile for such uses.

Conclusion
Diisooctyl maleate presents a viable non-phthalate alternative to traditional plasticizers,

offering good plasticizing efficiency. However, for applications with stringent requirements for

thermal stability and low migration, alternatives like DOTP and DINCH may offer superior

performance. The potential toxicity of maleates also warrants careful consideration, and further

research is needed to fully establish the safety profile of DIOM for sensitive applications. This

guide provides a foundational comparison to aid in the selection of the most appropriate non-

phthalate plasticizer for a given application, emphasizing the importance of empirical testing to

validate performance in specific formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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